Cas no 2413869-17-5 (tert-butyl N-{2-(2-hydroxyethyl)(methyl)carbamoylpyridin-4-yl}carbamate)

• Product Name: tert-butyl N-{2-(2-hydroxyethyl)(methyl)carbamoylpyridin-4-yl}carbamate
• CAS No: 2413869-17-5
• MF: C₁₄H₂₁N₃O₄
• MW: 295.334243535995
• CID: 5675857
• PubChem ID: 165770653
• Update Time: 2025-07-28

tert-butyl N-{2-(2-hydroxyethyl)(methyl)carbamoylpyridin-4-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• 2413869-17-5
• EN300-26665668
• tert-butyl N-{2-[(2-hydroxyethyl)(methyl)carbamoyl]pyridin-4-yl}carbamate
• tert-butyl N-{2-(2-hydroxyethyl)(methyl)carbamoylpyridin-4-yl}carbamate

• Inchi： 1S/C14H21N3O4/c1-14(2,3)21-13(20)16-10-5-6-15-11(9-10)12(19)17(4)7-8-18/h5-6,9,18H,7-8H2,1-4H3,(H,15,16,20)
• InChI Key： TXMFVBJQWCIIIB-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CN=C(C=1)C(N(C)CCO)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 295.15320616g/mol
• Monoisotopic Mass: 295.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 91.8Ų

Additional information on tert-butyl N-{2-(2-hydroxyethyl)(methyl)carbamoylpyridin-4-yl}carbamate

Introduction to Tert-butyl N-{2-(2-hydroxyethyl)(methyl)carbamoylpyridin-4-yl}carbamate (CAS No. 2413869-17-5)

Tert-butyl N-{2-(2-hydroxyethyl)(methyl)carbamoylpyridin-4-yl}carbamate, identified by its Chemical Abstracts Service (CAS) number 2413869-17-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its pyridine core and carbamate functional groups, which are widely recognized for their versatility in drug design and development. The structural features of this molecule make it a promising candidate for further exploration in medicinal chemistry, particularly in the synthesis of novel therapeutic agents.

The tert-butyl group attached to the carbamate moiety enhances the stability and lipophilicity of the compound, making it an attractive scaffold for oral bioavailability and membrane permeability optimization. This property is particularly crucial in drug development, where pharmacokinetic profiles often dictate the success of a therapeutic candidate. The presence of the 2-(2-hydroxyethyl)(methyl)carbamoylpyridin-4-yl moiety introduces a hydrophilic component, which can improve water solubility and interaction with biological targets. This balance between hydrophobic and hydrophilic regions is a key factor in designing molecules that can effectively traverse biological membranes while maintaining stability in physiological environments.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interactions of this compound with various biological targets. Studies have suggested that the pyridine ring in Tert-butyl N-{2-(2-hydroxyethyl)(methyl)carbamoylpyridin-4-yl}carbamate can form hydrogen bonds with polar residues in protein active sites, making it a potential inhibitor or modulator of enzyme activity. This has opened up avenues for exploring its role in treating diseases associated with aberrant enzyme function, such as metabolic disorders and inflammatory conditions.

In addition to its structural attributes, the compound's reactivity has been investigated for potential applications in synthetic chemistry. The carbamate group can participate in various chemical transformations, including acylation, amidation, and coupling reactions, which are fundamental steps in constructing more complex molecular architectures. These reactions are often catalyzed by transition metals or enzymes, providing opportunities for developing enantioselective synthesis methods that are crucial for producing chiral drugs with high therapeutic efficacy.

The pharmaceutical industry has been increasingly interested in exploring novel scaffolds that can enhance drug-like properties such as selectivity, potency, and pharmacokinetic profiles. Tert-butyl N-{2-(2-hydroxyethyl)(methyl)carbamoylpyridin-4-yl}carbamate fits well within this paradigm due to its unique structural features. For instance, the combination of a pyridine ring and multiple functional groups allows for diverse interactions with biological targets, including proteins and nucleic acids. This versatility makes it a valuable building block for designing molecules with tailored biological activities.

One of the most exciting areas of research involving this compound is its potential application in oncology. Preliminary studies have indicated that derivatives of Tert-butyl N-{2-(2-hydroxyethyl)(methyl)carbamoylpyridin-4-yl}carbamate may exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation. Kinases are critical targets in oncology due to their role in regulating cell signaling pathways that control growth, survival, and metastasis. By modulating kinase activity, these compounds could offer new therapeutic strategies for combating cancer.

The development of Tert-butyl N-{2-(2-hydroxyethyl)(methyl)carbamoylpyridin-4-yl}carbamate also aligns with the growing trend towards personalized medicine. Advances in genomics and proteomics have facilitated the identification of specific biomarkers associated with different disease states. Compounds like this one can be designed to target these biomarkers, leading to more precise and effective treatments tailored to individual patients' genetic profiles.

In conclusion, Tert-butyl N-{2-(2-hydroxyethyl)(methyl)carbamoylpyridin-4-yl}carbamate (CAS No. 2413869-17-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive scaffold for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.